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Compound of Interest

Compound Name: Propachlor-2-hydroxy

Cat. No.: B3340329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propachlor-2-hydroxy, scientifically known as 2-hydroxy-N-(1-methylethyl)-N-

phenylacetamide, is a principal metabolite of the chloroacetamide herbicide Propachlor. The

environmental fate and toxicological profile of Propachlor are intrinsically linked to the chemical

behavior of its metabolites. This technical guide provides a comprehensive overview of the

chemical properties, structure, and analytical methodologies related to Propachlor-2-hydroxy,

serving as a vital resource for researchers in environmental science, toxicology, and drug

development.

Chemical Structure and Properties
Propachlor-2-hydroxy is formed through the hydroxylation of the parent compound,

Propachlor. This biotransformation significantly alters the physicochemical properties of the

molecule, influencing its environmental mobility, persistence, and biological interactions.

Structure:

Systematic Name: 2-hydroxy-N-(1-methylethyl)-N-phenylacetamide

Common Synonym: Propachlor alcohol

Molecular Formula: C₁₁H₁₅NO₂
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Molecular Weight: 193.24 g/mol

The structure of Propachlor-2-hydroxy is characterized by an N-isopropylacetanilide

backbone with a hydroxyl group replacing the chlorine atom present in the parent Propachlor

molecule.

Chemical and Physical Properties

A summary of the available quantitative data for Propachlor-2-hydroxy is presented below. It

is important to note that experimentally determined data for this metabolite is limited, and some

values are computed.

Property Value Source

Molecular Weight 193.24 g/mol Computed

Molecular Formula C₁₁H₁₅NO₂ -

XLogP3 1.1 Computed

Hydrogen Bond Donor Count 1 Computed

Hydrogen Bond Acceptor

Count
2 Computed

Rotatable Bond Count 3 Computed

Exact Mass 193.110278721 Computed

Monoisotopic Mass 193.110278721 Computed

Topological Polar Surface Area 49.6 Å² Computed

Heavy Atom Count 14 Computed

Formal Charge 0 Computed

Complexity 208 Computed

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Propachlor-2-hydroxy are

crucial for further research. The following methodologies are based on established procedures

for the analysis of Propachlor and its metabolites.

1. Extraction of Propachlor-2-hydroxy from Soil Samples

This protocol is adapted from the US Environmental Protection Agency (EPA) method for the

analysis of Propachlor and its metabolites in soil.[1][2]

Objective: To extract Propachlor-2-hydroxy and other metabolites from soil samples for

subsequent analysis.

Materials:

Soil sample

Acetonitrile (ACN)

Deionized water

Soxhlet extraction apparatus

Rotary evaporator

Methylene chloride

Solid Phase Extraction (SPE) cartridges (e.g., SAX and NH2)

Procedure:

A soil sample is subjected to overnight Soxhlet extraction with a 50% acetonitrile in water

solution.

The resulting extract is concentrated using a rotary evaporator to remove the acetonitrile.

The aqueous extract is then partitioned with methylene chloride. The aqueous phase will

contain the more polar metabolites, including Propachlor-2-hydroxy, while the organic

phase will contain the parent Propachlor and less polar metabolites.
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The aqueous phase containing Propachlor-2-hydroxy is further cleaned up using a

disposable SAX (Strong Anion Exchange) SPE column.

The metabolite is eluted from the SPE column, the eluate is evaporated to dryness and

reconstituted in a suitable solvent for analysis.

2. Analytical Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of Propachlor-2-hydroxy in the extracted sample.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

C18 analytical column

UV detector

Procedure:

The cleaned-up extract containing Propachlor-2-hydroxy is injected into the HPLC

system.

Separation is achieved on a C18 analytical column using a suitable mobile phase.

Detection is performed using a UV detector at a wavelength of 210 nm.[2]

Quantification is achieved by comparing the peak area of the analyte to that of a certified

reference standard of Propachlor-2-hydroxy.

Metabolic Pathways and Logical Relationships
The formation of Propachlor-2-hydroxy is a key step in the microbial degradation of

Propachlor in the environment. Understanding these pathways is essential for assessing the

environmental impact of this herbicide.

Propachlor Degradation Pathway in Soil Bacteria
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The following diagram illustrates a simplified metabolic pathway of Propachlor in soil bacteria,

leading to the formation of Propachlor-2-hydroxy and other metabolites. This pathway is

based on studies of Propachlor degradation by bacterial strains such as Acinetobacter and

Pseudomonas.[3][4]
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Caption: Simplified metabolic pathway of Propachlor in soil bacteria.

Experimental Workflow for Metabolite Analysis

The logical workflow for the extraction and analysis of Propachlor-2-hydroxy from

environmental samples is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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